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Compound of Interest

Compound Name: Fmoc-ala-aldehyde

Cat. No.: B613596

Essential Safety and Handling Guide for Fmoc-Ala-
Aldehyde

Disclaimer: A specific Safety Data Sheet (SDS) for Fmoc-ala-aldehyde (CAS No. 146803-41-
0) was not readily available through the conducted searches. The following guidance is based
on the safety information for structurally similar compounds, such as Fmoc-L-alaninol and other
N-protected amino acids, as well as general safety protocols for handling potentially
hazardous, air- and moisture-sensitive solid chemicals. Researchers should always perform a
thorough risk assessment before handling any chemical and consult with their institution's
environmental health and safety department.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Fmoc-ala-aldehyde. It includes recommendations
for personal protective equipment (PPE), a step-by-step operational plan, and disposal
guidelines to ensure the safe and effective use of this compound in the laboratory.

Properties of Fmoc-Ala-Aldehyde

A summary of the available physical and chemical properties for Fmoc-ala-aldehyde is
presented below.
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Property Value

Synonyms Fmoc-L-Ala-aldehyde
CAS Number 146803-41-0[1]
Molecular Formula C1sH17NO3[1]
Molecular Weight 295.34 g/mol [1]
Appearance White powder[1]
Melting Point 159 - 163 °C[1]
Storage Conditions Store at <-4 °C[1]

Recommended Personal Protective Equipment (PPE)

A conservative approach to personal protective equipment is recommended due to the lack of
specific hazard data for Fmoc-ala-aldehyde. The aldehyde functional group can be irritating to
the skin, eyes, and respiratory system.

Situation Required PPE

Receiving and Storage - Safety glasses- Nitrile gloves- Laboratory coat

- Safety goggles or a face shield- Nitrile gloves
o ) S (consider double gloving)- Laboratory coat-
Weighing and Aliquoting (in a fume hood) ) ] ) ]
Respiratory protection (N95 or higher) if

handling large quantities or if dust is generated

) o - Safety goggles or a face shield- Nitrile gloves
Use in a Reaction (in a fume hood) ) ]
(consider double gloving)- Laboratory coat

- Safety goggles or a face shield- Nitrile gloves
Spill Cleanup (consider double gloving)- Laboratory coat-

Respiratory protection (as needed)

Waste Disposal - Safety goggles- Nitrile gloves- Laboratory coat

Operational and Disposal Plan
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This section provides a step-by-step guide for the safe handling and disposal of Fmoc-ala-
aldehyde.

Experimental Protocol: Step-by-Step Handling
Procedure

¢ Receiving and Inspection:
o Upon receipt, visually inspect the container for any signs of damage or leakage.
o Verify that the product name and CAS number on the label match the order.
o Wear safety glasses and nitrile gloves during inspection.

o Storage:

o Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2]

o Follow the recommended storage temperature of < -4 °C.[1]
o Keep the container tightly closed to prevent exposure to air and moisture.[2]
e Preparation for Use:

o Before opening, allow the container to equilibrate to room temperature in a desiccator to
prevent condensation of moisture.

o All handling of the solid compound should be performed in a certified chemical fume hood.
e Weighing and Aliquoting:

o Wear appropriate PPE, including safety goggles, a lab coat, and nitrile gloves.

o Use anti-static weighing paper or a weighing boat.

o Handle the powder carefully to minimize dust generation.
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o If weighing larger quantities, consider using respiratory protection.

o Close the primary container tightly immediately after use.

e Use in a Reaction:
o Set up the reaction apparatus in a chemical fume hood.
o Add the Fmoc-ala-aldehyde to the reaction vessel carefully.

o If the reaction is sensitive to air or moisture, use appropriate inert atmosphere techniques
(e.g., a nitrogen or argon atmosphere).

e Spill Management:
o In case of a small spill, carefully sweep up the solid material, avoiding dust generation.[2]
o Place the spilled material into a labeled, sealed container for hazardous waste disposal.[2]
o Clean the spill area with an appropriate solvent and decontaminate surfaces.

o For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

o Waste Identification: All waste containing Fmoc-ala-aldehyde, including contaminated
consumables (e.g., gloves, weighing paper), should be considered hazardous waste.

e Waste Collection:
o Collect solid waste in a clearly labeled, sealed container.

o Collect liguid waste from reactions and cleaning in a separate, labeled hazardous waste
container.

o Do not mix with incompatible waste streams.

o Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical
name "Fmoc-ala-aldehyde".
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» Final Disposal: Dispose of all hazardous waste through your institution's environmental
health and safety office, following all local, state, and federal regulations.[2]

Visualizing the Workflow

The following flowchart illustrates the key steps in the safe handling and disposal of Fmoc-ala-

aldehyde.
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Caption: Workflow for handling Fmoc-ala-aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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